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Compound of Interest

Compound Name: SKF 83822

Cat. No.: B1682080

For immediate release: This document provides essential safety and logistical information for
the proper disposal of SKF 83822, a dopamine D1-like receptor agonist used in laboratory
research. Adherence to these procedures is critical to ensure the safety of laboratory personnel
and to maintain environmental compliance. This guidance is intended for researchers,
scientists, and drug development professionals.

Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before handling SKF 83822 for disposal, it is imperative to wear appropriate Personal
Protective Equipment (PPE) to prevent skin and eye contact, inhalation, and ingestion.

Required PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for
tears or punctures before use. Dispose of contaminated gloves in accordance with
applicable laws and good laboratory practices.[1]

o Eye Protection: Safety glasses with side shields or goggles are mandatory.
e Lab Coat: A standard laboratory coat should be worn to protect street clothing.

* Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1682080?utm_src=pdf-interest
https://www.benchchem.com/product/b1682080?utm_src=pdf-body
https://www.benchchem.com/product/b1682080?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Procedure

The following procedure outlines the steps for the safe disposal of SKF 83822 waste. This
process is designed to comply with general laboratory safety standards and hazardous waste
regulations.

Step 1: Waste Collection
o Carefully sweep up solid SKF 83822, avoiding dust formation.[1]
o Place the waste into a designated, sealable, and chemically compatible container.

» For solutions of SKF 83822, transfer the liquid to a sealable, leak-proof container. Do not mix
with other waste streams unless compatibility has been confirmed.

Step 2: Container Labeling

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "SKF 83822" or its IUPAC name (6-Chloro-
2,3,4,5-tetrahydro-1-(3-methylphenyl)-3-(2-propenyl)-1H-3-benzazepine-7,8-diol
hydrobromide). Avoid using abbreviations.

Indicate the approximate quantity or concentration of the waste.

Include the date when the waste was first added to the container.

Step 3: Storage

» Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.

» Do not store incompatible chemicals together.

Step 4: Final Disposal
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» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Crucially, do not pour SKF 83822 waste down the drain or dispose of it in regular trash.[1]
Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

e Ventilate: Ensure the area is well-ventilated.

o Containment: For liquid spills, use absorbent pads to contain the material. For solid spills,
carefully sweep or scoop the material to avoid creating dust.

¢ Clean-up: Clean the spill area thoroughly with a detergent solution followed by water.

o Waste Disposal: Collect all contaminated materials (absorbent pads, cleaning materials, etc.)
and place them in a sealed container labeled as hazardous waste for proper disposal.

: _ :

Property Value Source
Purity >98% (HPLC) Tocris Bioscience
Molecular Weight 424.76 g/mol Santa Cruz Biotechnology[2]
CAS Number 74115-10-9 BioCrick[1]
Recommended Storage (Long- o
-20°C BioCrick[1]
term)
Recommended Storage o
2-8°C BioCrick[1]

(Short-term)

Disposal Workflow Diagram
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Step 1: Don PPE
(Gloves, Eye Protection, Lab Coat)

'

Step 2: Collect Waste
(Avoid dust, use sealed containers)

Accidental Release Protocol
(Evacuate, Contain, Clean, Dispose of materials)

'

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date)

'

Step 4: Store Securely
(Designated area, secondary containment)

Step 5: Arrange Professional Disposal

(Contact EHS or licensed contractor)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SKF 83822.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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